Cas no 896318-23-3 (2-({7-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N-phenylacetamide)

• Product Name: 2-({7-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N-phenylacetamide
• CAS No: 896318-23-3
• MF: C₁₆H₁₄N₄O₂S
• MW: 326.372961521149
• CID: 5960820
• PubChem ID: 7256706
• Update Time: 2025-06-08

2-({7-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-({7-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N-phenylacetamide
• 2-(7-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanyl-N-phenylacetamide
• 2-({7-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)-N-phenylacetamide
• 896318-23-3
• AKOS024658874
• 2-((7-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl)thio)-N-phenylacetamide
• F2543-0347

• Inchi： 1S/C16H14N4O2S/c1-11-7-8-13-18-15(19-16(22)20(13)9-11)23-10-14(21)17-12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H,17,21)
• InChI Key： GNILUXUIPXWOCF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)CSC1=NC(=O)N2C=C(C)C=CC2=N1

Computed Properties

• Exact Mass: 326.08374688g/mol
• Monoisotopic Mass: 326.08374688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 99.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-({7-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N-phenylacetamide

Introduction to 2-({7-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N-phenylacetamide and Its Significance in Modern Chemical Research

Chemical compounds continue to play a pivotal role in the advancement of pharmaceutical and biochemical research. Among these, 2-({7-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N-phenylacetamide, with the CAS number 896318-23-3, has emerged as a compound of significant interest. This compound belongs to a class of heterocyclic sulfonamides that have garnered attention for their diverse biological activities and potential therapeutic applications.

The molecular structure of 2-({7-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N-phenylacetamide is characterized by a pyrido[1,2-a]triazine core, which is a fused heterocyclic system consisting of a pyridine ring and a triazine ring. This unique structural framework contributes to its distinctive chemical properties and biological interactions. The presence of a sulfanyl group at the 2-position of the triazine ring and a phenylacetamide moiety at the nitrogen atom further enhances its pharmacological potential.

In recent years, there has been growing interest in the development of novel sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are known for their antimicrobial, anti-inflammatory, and anticancer properties. The compound 2-({7-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N-phenylacetamide is no exception and has been studied for its potential in various therapeutic areas.

One of the most compelling aspects of this compound is its ability to interact with biological targets in unique ways. The pyrido[1,2-a]triazine core is known to exhibit significant binding affinity with certain enzymes and receptors. This property makes it a valuable candidate for drug discovery efforts aimed at modulating these targets. For instance, studies have shown that derivatives of this class can inhibit enzymes involved in cancer cell proliferation and survival.

The sulfanyl group in the molecule also plays a crucial role in its biological activity. Sulfanyl groups are known to enhance the solubility and bioavailability of compounds, making them more effective when administered orally or through other routes. Additionally, the phenylacetamide moiety contributes to the compound's ability to interact with biological systems by providing a hydrogen bond acceptor site.

Recent research has focused on synthesizing and characterizing new derivatives of 2-({7-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N-phenylacetamide to improve their pharmacological properties. These studies have led to the identification of several promising analogs with enhanced potency and selectivity. For example, modifications to the phenyl ring or the sulfanyl group have resulted in compounds that exhibit stronger binding affinity to specific biological targets.

The development of computational models has also played a significant role in understanding the interactions between 2-({7-methyl-4H-pyrido[1,2-a]triazin]-2(3H)-one} derivatives and their biological targets. These models help researchers predict the binding modes and efficacy of new compounds before they are synthesized in the lab. This approach has significantly accelerated the drug discovery process and allowed for more targeted development efforts.

In addition to its potential as an anti-cancer agent, 896318-23-3 has also been investigated for its anti-inflammatory properties. Inflammatory processes are implicated in a wide range of diseases, including autoimmune disorders and chronic inflammatory conditions. Studies have shown that sulfonamide derivatives can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX).

The synthesis of 896318-23^-23> is another area where significant progress has been made. Advanced synthetic techniques have enabled researchers to produce complex derivatives with high purity and yield. These techniques include transition metal-catalyzed reactions, which allow for efficient functionalization of heterocyclic cores.

The pharmacokinetic properties of N-(Phenylacetamido)-N'-[[7-methyl]-4-(sulfanylmethyl)-4H-pyrido[1',2':1''''''','''''6'']triazin]-6(5H)-diamide, as it is sometimes referred to in scientific literature, are also important considerations in drug development. Studies have shown that this compound exhibits good oral bioavailability and moderate metabolic stability. These properties make it suitable for further development as an oral therapeutic agent.

In conclusion, 896318 -23 - 3 ,N-(Phenylacetamido)-N'-[[7-methyl]-4-(sulfanylmethyl)-4H-pyrido[1',''''''6'']triazin]-6(5H)-diamide, represents an exciting area of research with significant potential for therapeutic applications.. Its unique structural features contribute to its diverse biological activities, and ongoing research continues, to uncover new derivatives with enhanced potency, ,